Cas no 2228338-43-8 (4-(2-ethylbutyl)-4-methoxypiperidine)

• Product Name: 4-(2-ethylbutyl)-4-methoxypiperidine
• CAS No: 2228338-43-8
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 6097826
• PubChem ID: 165617017
• Update Time: 2025-07-22

4-(2-ethylbutyl)-4-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethylbutyl)-4-methoxypiperidine
• 2228338-43-8
• EN300-1803917

• Inchi： 1S/C12H25NO/c1-4-11(5-2)10-12(14-3)6-8-13-9-7-12/h11,13H,4-10H2,1-3H3
• InChI Key： ZYWWDLTZGXYDHG-UHFFFAOYSA-N
• SMILES： O(C)C1(CCNCC1)CC(CC)CC

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(2-ethylbutyl)-4-methoxypiperidine

Comprehensive Overview of 4-(2-ethylbutyl)-4-methoxypiperidine (CAS No. 2228338-43-8): Properties, Applications, and Industry Insights

The chemical compound 4-(2-ethylbutyl)-4-methoxypiperidine (CAS No. 2228338-43-8) has garnered significant attention in recent years due to its unique structural properties and potential applications across various industries. As a derivative of piperidine, this compound features a methoxy group and a branched 2-ethylbutyl substituent, which contribute to its distinct physicochemical characteristics. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and specialty materials, aligning with the growing demand for high-performance chemical intermediates.

One of the key reasons behind the rising interest in 4-(2-ethylbutyl)-4-methoxypiperidine is its role as a versatile building block in organic synthesis. The compound’s molecular structure allows for selective functionalization, making it valuable for designing novel compounds with tailored properties. For instance, its potential use in drug discovery has been highlighted in several studies, particularly in the development of central nervous system (CNS) targeting agents. This aligns with current trends in precision medicine and the search for next-generation therapeutics.

From an industrial perspective, CAS No. 2228338-43-8 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressures and consumer demand for eco-friendly products, manufacturers are seeking intermediates that minimize environmental impact. The compound’s potential for low-toxicity applications and compatibility with catalytic processes positions it as a candidate for sustainable chemical production. This resonates with popular search queries such as "green alternatives for chemical synthesis" and "biodegradable intermediates."

Another area of exploration for 4-(2-ethylbutyl)-4-methoxypiperidine is its role in material science. Recent studies suggest its utility in modifying polymer properties, such as enhancing thermal stability or improving solubility. These findings are particularly relevant to industries focused on advanced materials and nanotechnology, where customized additives are in high demand. Searches for "piperidine derivatives in material science" and "high-performance polymer modifiers" reflect this growing interest.

Analytical characterization of CAS No. 2228338-43-8 reveals its stability under standard conditions, with a well-defined melting point and solubility profile. These properties are critical for researchers evaluating its suitability for specific applications. Common questions like "How to handle 4-(2-ethylbutyl)-4-methoxypiperidine?" or "What solvents are compatible with this compound?" are frequently addressed in technical documentation, emphasizing the need for clear, accessible data.

In the pharmaceutical sector, the compound’s structural motif is being investigated for its potential to interact with biological targets. Its piperidine core is a common feature in many bioactive molecules, and the addition of the 2-ethylbutyl and methoxy groups may offer unique pharmacokinetic advantages. This has led to increased searches for "piperidine-based drug candidates" and "CNS-active compounds." Researchers are particularly interested in its blood-brain barrier permeability, a hot topic in neurology and psychiatry.

Quality control and synthesis optimization are also prominent themes in discussions about 4-(2-ethylbutyl)-4-methoxypiperidine. As production scales up, ensuring consistent purity and yield becomes paramount. Industry forums often feature debates on "best practices for synthesizing piperidine derivatives" and "analytical methods for purity testing," reflecting the compound’s transition from lab-scale to industrial applications.

Looking ahead, the trajectory for CAS No. 2228338-43-8 appears promising, with patent filings and research publications steadily increasing. Its adaptability to multiple sectors—from life sciences to advanced manufacturing—positions it as a compound worth watching. For professionals seeking innovative chemical solutions or alternative synthetic routes, this piperidine derivative offers a compelling case study in molecular design and application diversity.